Cas no 1281328-68-4 (2,4-dimethyl-6-oxo-1-{(propan-2-yl)carbamoylmethyl}-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 2,4-dimethyl-6-oxo-1-{(propan-2-yl)carbamoylmethyl}-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 1281328-68-4
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 5054845
• Update Time: 2025-10-30

2,4-dimethyl-6-oxo-1-{(propan-2-yl)carbamoylmethyl}-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-6-oxo-1-{[(propan-2-yl)carbamoyl]methyl}-1,6-dihydropyridine-3-carboxylic acid
• 2,4-Dimethyl-6-oxo-1-([(propan-2-yl)carbamoyl]methyl)-1,6-dihydropyridine-3-carboxylic acid
• NE42881
• 2,4-dimethyl-6-oxo-1-[2-oxo-2-(propan-2-ylamino)ethyl]pyridine-3-carboxylic acid
• 2,4-dimethyl-6-oxo-1-{(propan-2-yl)carbamoylmethyl}-1,6-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C13H18N2O4/c1-7(2)14-10(16)6-15-9(4)12(13(18)19)8(3)5-11(15)17/h5,7H,6H2,1-4H3,(H,14,16)(H,18,19)
• InChI Key： MTUORDBBNIZVJA-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(C(=O)O)=C(C)N1CC(NC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 489
• XLogP3: 0.1
• Topological Polar Surface Area: 86.7

2,4-dimethyl-6-oxo-1-{(propan-2-yl)carbamoylmethyl}-1,6-dihydropyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4-dimethyl-6-oxo-1-{(propan-2-yl)carbamoylmethyl}-1,6-dihydropyridine-3-carboxylic acid

Introduction to 2,4-dimethyl-6-oxo-1-{(propan-2-yl)carbamoylmethyl}-1,6-dihydropyridine-3-carboxylic acid (CAS No. 1281328-68-4)

2,4-dimethyl-6-oxo-1-{(propan-2-yl)carbamoylmethyl}-1,6-dihydropyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1281328-68-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dihydropyridine class, a family of heterocyclic molecules known for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly its 2,4-dimethyl substitution pattern and the presence of an oxo group at the 6-position, contribute to its unique chemical properties and reactivity.

The molecular structure of 2,4-dimethyl-6-oxo-1-{(propan-2-yl)carbamoylmethyl}-1,6-dihydropyridine-3-carboxylic acid incorporates a carbamoylmethyl side chain at the 1-position, which is further substituted with a propan-2-yl group. This specific arrangement imparts distinct electronic and steric characteristics to the molecule, making it a promising candidate for further investigation in drug discovery and development. The dihydropyridine core is particularly noteworthy, as it is a well-established scaffold in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological effects.

In recent years, there has been growing interest in dihydropyridine derivatives due to their potential applications in treating various diseases. One of the most notable areas of research has been their role in cardiovascular therapy. Dihydropyridines are known for their calcium channel-blocking properties, which make them effective in managing conditions such as hypertension and angina pectoris. The compound under discussion may share some of these characteristics, although its specific pharmacological profile would need to be determined through rigorous biochemical and pharmacological studies.

The presence of the oxo group at the 6-position of the dihydropyridine ring enhances the compound's stability and reactivity. This functional group can participate in hydrogen bonding interactions, both as a hydrogen bond acceptor and as a donor, which is crucial for binding to biological targets. Additionally, the propan-2-yl substituent at the carbamoylmethyl side chain introduces additional conformational flexibility to the molecule. This flexibility can be exploited to optimize binding affinity and selectivity when designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have shown that derivatives of dihydropyridines can interact with various enzymes and receptors involved in metabolic pathways relevant to human health. The compound 2,4-dimethyl-6-oxo-1-{(propan-2-yl)carbamoylmethyl}-1,6-dihydropyridine-3-carboxylic acid may exhibit similar interactions, making it a valuable tool for studying disease mechanisms and developing new treatments.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the dihydropyridine core, followed by functionalization at the 1-, 3-, and 6 Positions. The introduction of the carbamoylmethyl side chain with a propan-2-yl group necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

In addition to its potential therapeutic applications, 2,4-dimethyl-6-oxo-1-{(propan-2-yl)carbamoylmethyl}-1,6-dihydropyridine-3-carboxylic acid may also serve as a building block for more complex molecules. Its versatile structure allows for further modifications that could enhance its biological activity or improve its pharmacokinetic properties. Such modifications are often explored in drug discovery pipelines to develop lead compounds that can be optimized through iterative rounds of testing and refinement.

The compound's solubility profile is another important consideration for its potential applications. Dihydropyridines are often poorly soluble in water, which can limit their bioavailability if administered orally or intravenously. However, strategies such as prodrug design or formulation techniques can be employed to enhance solubility without compromising efficacy. Research into improving solubility while maintaining biological activity is an active area of investigation in pharmaceutical sciences.

Future research on 2,4-dimethyl-6-oxo -1-{(propan -2 -yl)carbamoylmethyl}-1 , 6 -dih ydro py rid ine -3 -carbox ylic acid (CAS No . 1281328 -68 -4) may focus on exploring its interactions with specific biological targets using high-throughput screening technologies. These technologies allow researchers to rapidly test thousands of compounds against various enzymes and receptors simultaneously , identifying those with the most promising activity profiles . If this compound demonstrates significant activity , it could be advanced into preclinical studies to evaluate its safety and efficacy further.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists , biologists , pharmacologists , and clinicians . Each discipline contributes unique expertise that is essential for understanding how a molecule behaves within complex biological systems . The study of compounds like 2 ,4 -dim ethyl -6 -ox o -1 -{( pro pan -2 -yl ) car bam o ylm ethyl } -1 ,6 -dih ydro py rid ine -3 -car box ylic acid ( CAS No . 1281328 -68 -4) exemplifies this collaborative approach , as it requires integrating knowledge from multiple fields to unlock their full potential as therapeutic agents.

In conclusion, 2 ,4 -dim ethyl -6 -ox o -1 -{( pro pan -2 -yl ) car bam o ylm ethyl } -1 ,6 -dih ydro py rid ine -3 -car box ylic acid ( CAS No . 1281328 -68 -4) represents an intriguing molecule with significant untapped potential in pharmaceutical research . Its unique structural features make it a valuable candidate for further exploration into drug discovery efforts aimed at treating various human diseases . As our understanding of molecular interactions continues to grow ， compounds like this one will play an increasingly important role in developing next-generation therapeutics that improve human health outcomes worldwide.